17-Hydroxy-5alpha,17alpha-pregn-1-en-3-one

• Molecular Formula: C21H32O2
• Molecular Weight: 316.5 g/mol
• IUPAC Name: (5S,8R,9S,10R,13S,14S,17S)-17-ethyl-17-hydroxy-10,13-dimethyl-5,6,7,8,9,11,12,14,15,16-decahydro-4H-cyclopenta[a]phenanthren-3-one
• InChI: InChI=1S/C21H32O2/c1-4-21(23)12-9-18-16-6-5-14-13-15(22)7-10-19(14,2)17(16)8-11-20(18,21)3/h7,10,14,16-18,23H,4-6,8-9,11-13H2,1-3H3/t14-,16+,17-,18-,19-,20-,21-/m0/s1
• InChI Key: WPYJZLXFDIBWTK-JJFNZWTKSA-N
• Isomeric SMILES: CC[C@@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(C=CC(=O)C4)C)C)O
• Canonical SMILES: CCC1(CCC2C1(CCC3C2CCC4C3(C=CC(=O)C4)C)C)O

Description

17-Hydroxy-5alpha,17alpha-pregn-1-en-3-one is a corticosteroid hormone.

Scientific Research Applications

Aldosterone Antagonism

Research has shown that esters of 17-hydroxy-3-oxo-17alpha-pregn-4-ene-7alpha,21-dicarboxylic acid-gamma-lactone, a related compound, exhibit activity as aldosterone antagonists. These compounds, including various esters such as methyl, ethyl, and isopropyl, have demonstrated effectiveness in oral and subcutaneous forms, underscoring their potential in modulating aldosterone-related pathways (Weier & Hofmann, 1975).

Influence on Neuroactive Steroids

A study focusing on neuroactive and neuroprotective steroids identified 17alpha-hydroxypregnenolone, a closely related steroid, as significantly increasing in circulation in young men following ejaculation. This finding highlights the potential role of such steroids in the regulation of neuroactive compounds and their impact on physiological responses (Stárka et al., 2006).

Receptor Binding and Assay in Carcinoma

Progesterone receptors in human mammary carcinoma have been studied using compounds like [3H]Pregn-4-ene-3,20-dione. Research in this area reveals insights into receptor binding dynamics and the development of assays for receptor concentrations, which are crucial for understanding the role of steroids in cancer biology (Pichon & Milgrom, 1977).

Potential in Contraception

The synthesis and evaluation of 17alpha-ethyl-substituted pregnanes, including 20-dihydroprogesterones, have been explored for their potential contragestational activity. These studies contribute to understanding the role of such compounds in reproductive health and potential contraceptive applications (Hahn et al., 1975).

Impact on Liver Enzymes

Investigations into the effects of steroids like norethindrone (a 17alpha-pregnane derivative) on liver enzymes reveal the compound's ability to influence cytochrome P-450. Understanding these interactions is crucial for assessing the metabolic and toxicological implications of these steroids (White & Muller-eberhard, 1977).